Cas no 1567112-47-3 (Benzonitrile, 2-amino-4-fluoro-5-methoxy-)
1567112-47-3 structure
Product Name:Benzonitrile, 2-amino-4-fluoro-5-methoxy-
CAS No:1567112-47-3
MF:C8H7FN2O
MW:166.152384996414
CID:4702055
Update Time:2023-08-15
Benzonitrile, 2-amino-4-fluoro-5-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-amino-4-fluoro-5-methoxy-
- 2-Amino-4-fluoro-5-methoxybenzonitrile
- COC1=C(F)C=C(N)C(=C1)C#N
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- Inchi: 1S/C8H7FN2O/c1-12-8-2-5(4-10)7(11)3-6(8)9/h2-3H,11H2,1H3
- InChI Key: XLMZVLIGYAMBTF-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C#N)C=C1OC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- XLogP3: 1.6
- Topological Polar Surface Area: 59
Benzonitrile, 2-amino-4-fluoro-5-methoxy- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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